Cas no 2171198-11-9 ((2R)-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)propanoic acid)

• Product Name: (2R)-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)propanoic acid
• CAS No: 2171198-11-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6296134
• PubChem ID: 165543536
• Update Time: 2025-10-29

(2R)-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)propanoic acid
• EN300-1501933
• (2R)-2-{[(1r,4r)-4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl]formamido}propanoic acid
• EN300-1490165
• 2171198-11-9
• (2R)-2-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)propanoic acid

• Inchi： 1S/C26H30N2O5/c1-16(25(30)31)28-24(29)18-12-10-17(11-13-18)14-27-26(32)33-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23H,10-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t16-,17?,18?/m1/s1
• InChI Key： IUYDSGKIOLSWNH-WWDZGPRUSA-N
• SMILES： O=C(C1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)N[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)propanoic acid

Introduction to (2R)-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)propanoic Acid (CAS No. 2171198-11-9)

(2R)-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)propanoic acid, identified by its CAS number 2171198-11-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a fluorenylmethoxycarbonyl moiety, an amino group, and a cyclohexyl ring. These structural features contribute to its unique chemical properties and biological interactions. The presence of the fluorenylmethoxycarbonyl group, in particular, suggests potential applications in drug delivery systems due to its stability and ability to enhance the bioavailability of attached molecules.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The (2R)-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)propanoic acid has been studied for its potential role in inhibiting key enzymes involved in inflammation and pain signaling. Preliminary research indicates that this compound may interact with targets such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in the production of pro-inflammatory mediators.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), has been instrumental in producing this complex molecule efficiently. The fluorenylmethoxycarbonyl group, a protecting group for amino acids, plays a crucial role in maintaining the integrity of the molecule during synthesis and subsequent modifications.

One of the most intriguing aspects of this compound is its potential application in the development of chiral drugs. The stereochemistry at the carbon atom adjacent to the carboxylic acid group is specifically configured as (2R), which is a common configuration in biologically active molecules. This chirality can significantly influence the pharmacokinetic and pharmacodynamic properties of the drug, making it an essential consideration in drug design.

Recent studies have also explored the use of computational modeling to predict the binding affinity and interaction patterns of this compound with biological targets. These computational approaches have helped researchers understand how different parts of the molecule interact with proteins and enzymes, providing insights into potential mechanisms of action. Such studies are crucial for optimizing drug candidates before moving into expensive and time-consuming experimental trials.

The pharmacological profile of (2R)-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)propanoic acid is still under investigation, but initial findings suggest that it may have significant therapeutic potential. For instance, its ability to modulate inflammatory pathways could make it a valuable candidate for treating conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its structural features may allow it to interact with other targets involved in pain perception and neurotransmission.

In conclusion, (2R)-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)propanoic acid (CAS No. 2171198-11-9) represents an exciting area of research with numerous potential applications in pharmaceuticals. Its complex structure, unique functional groups, and promising biological activities make it a compound worthy of further study. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this molecule will play an important role in future drug development efforts.